Cas no 84250-74-8 (4-Iodo-N-methylaniline hydrochloride)

• Product Name: 4-Iodo-N-methylaniline hydrochloride
• CAS No: 84250-74-8
• MF: C₇H₉ClIN
• MW: 269.510533094406
• MDL: MFCD12912932
• CID: 1084294
• PubChem ID: 45791842
• Update Time: 2025-04-24

4-Iodo-N-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-N-methylaniline hydrochloride
• 4-iodo-N-methyl-aniline hydrochloride
• Benzenamine, 4-iodo-N-methyl-, hydrochloride (9CI)
• Z744582716
• EN300-51172
• SY175175
• MFCD12912932
• 4-Iodo-N-methylaniline HCl
• AS-75995
• CS-0162635
• D95128
• AKOS022182763
• 4-iodo-N-methylanilinehydrochloride
• 84250-74-8
• 4-iodo-N-methylaniline;hydrochloride

• MDL： MFCD12912932
• Inchi： 1S/C7H8IN.ClH/c1-9-7-4-2-6(8)3-5-7;/h2-5,9H,1H3;1H
• InChI Key： AELHUBGUILEBOZ-UHFFFAOYSA-N
• SMILES： Cl.IC1C=CC(NC)=CC=1

Computed Properties

• Exact Mass: 268.94682g/mol
• Monoisotopic Mass: 268.94682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-Iodo-N-methylaniline hydrochloride

Professional Introduction to 4-Iodo-N-methylaniline hydrochloride (CAS No. 84250-74-8)

4-Iodo-N-methylaniline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 84250-74-8, is a significant compound in the realm of pharmaceutical and chemical research. This organometallic derivative, featuring an iodine substituent on a benzene ring coupled with an N-methylamino group, has garnered considerable attention due to its versatile applications in synthetic chemistry and medicinal development.

The structural configuration of 4-Iodo-N-methylaniline hydrochloride makes it a valuable intermediate in the synthesis of more complex molecules. The presence of both an iodine atom and an amine group provides unique reactivity, enabling various functionalization strategies. These include cross-coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings, which are pivotal in constructing biaryl frameworks prevalent in many bioactive compounds.

In recent years, the pharmaceutical industry has increasingly leveraged such intermediates to develop novel therapeutic agents. The iodine moiety, in particular, serves as a handle for palladium-catalyzed transformations, facilitating the introduction of diverse pharmacophores. This adaptability has made 4-Iodo-N-methylaniline hydrochloride a staple in libraries used for high-throughput screening (HTS) and medicinal chemistry campaigns.

One of the most compelling applications of 4-Iodo-N-methylaniline hydrochloride lies in its role as a precursor for kinase inhibitors. Kinases are enzymes central to numerous cellular signaling pathways, making them attractive targets for drug discovery. By modifying the benzene ring or extending the amine side chain, researchers can generate analogs with tailored binding affinities and selectivities. Recent studies have highlighted its utility in developing inhibitors targeting tyrosine kinases, which play roles in cancer and inflammatory diseases.

The compound’s stability under various reaction conditions further enhances its appeal. Unlike some other halogenated aromatic amines, 4-Iodo-N-methylaniline hydrochloride exhibits good solubility in both polar and non-polar solvents, allowing for broad compatibility with synthetic methodologies. This characteristic is particularly advantageous when scaling up reactions from lab-scale to industrial production.

Advances in computational chemistry have also contributed to optimizing the use of 4-Iodo-N-methylaniline hydrochloride. Molecular modeling techniques enable researchers to predict reaction outcomes and fine-tune synthetic routes before experimental validation. Such predictions not only save time but also reduce waste, aligning with green chemistry principles.

Another emerging area where 4-Iodo-N-methylaniline hydrochloride is making strides is in materials science. The ability to incorporate iodinated aromatic systems into polymers and organic electronics has opened new avenues for developing conductive materials and light-emitting devices. The electron-withdrawing nature of the iodine atom influences charge transport properties, making it a promising candidate for next-generation electronic components.

The synthesis of 4-Iodo-N-methylaniline hydrochloride itself is well-documented, with multiple pathways reported in the literature. Common methods involve the iodination of aniline derivatives followed by methylation and salt formation. Optimizing these steps to maximize yield and purity remains an active area of research. For instance, recent innovations focus on catalytic systems that minimize byproduct formation while maintaining high conversion rates.

Economic considerations also play a crucial role in the adoption of 4-Iodo-N-methylaniline hydrochloride. As demand grows, manufacturers are exploring cost-effective production methods without compromising quality. Continuous flow chemistry, for example, offers a scalable and efficient alternative to traditional batch processes, potentially reducing manufacturing costs significantly.

The regulatory landscape surrounding such intermediates is another factor influencing their use. While 4-Iodo-N-methylaniline hydrochloride does not fall under restricted categories like controlled substances or hazardous materials, compliance with Good Manufacturing Practices (GMP) is essential for pharmaceutical applications. Ensuring batch-to-batch consistency and meeting purity specifications are critical requirements that manufacturers must address.

In conclusion,4-Iodo-N-methylaniline hydrochloride (CAS No. 84250-74-8) stands as a cornerstone compound in modern chemical synthesis and drug development. Its unique structural features enable diverse functionalizations, making it indispensable for constructing complex molecules across multiple industries. As research progresses and new methodologies emerge,4-Iodo-N-methylaniline hydrochloride will undoubtedly continue to play a pivotal role in advancing scientific discovery.